Cas no 80756-32-7 (4-Thiazoleethanethioicacid, 2-amino-a-(methoxyimino)-,S-2-pyridinyl ester, (Z)- (9CI))
80756-32-7 structure
Product Name:4-Thiazoleethanethioicacid, 2-amino-a-(methoxyimino)-,S-2-pyridinyl ester, (Z)- (9CI)
CAS No:80756-32-7
MF:C11H10N4O2S2
MW:294.352698802948
CID:724667
PubChem ID:14865047
Update Time:2025-04-19
4-Thiazoleethanethioicacid, 2-amino-a-(methoxyimino)-,S-2-pyridinyl ester, (Z)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 4-Thiazoleethanethioicacid, 2-amino-a-(methoxyimino)-,S-2-pyridinyl ester, (Z)- (9CI)
- S-2-pyridyl (Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)thioacetate
- S-pyridin-2-yl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoethanethioate
- EINECS 279-539-0
- 4-Thiazoleethanethioic acid, 2-amino-alpha-(methoxyimino)-, S-2-pyridinyl ester, (Z)-
- s-2-Pyridyl(Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)thioacetate
- DTXSID601133420
- 80756-32-7
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- Inchi: 1S/C11H10N4O2S2/c1-17-15-9(7-6-18-11(12)14-7)10(16)19-8-4-2-3-5-13-8/h2-6H,1H3,(H2,12,14)/b15-9-
- InChI Key: YUPSQTMMUIIVFP-DHDCSXOGSA-N
- SMILES: S1C(N)=NC(=C1)/C(/C(=O)SC1C=CC=CN=1)=N/OC
Computed Properties
- Exact Mass: 294.024517
- Monoisotopic Mass: 294.024517
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 144
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.6
Experimental Properties
- Density: 1.5
- Boiling Point: 508.3°C at 760 mmHg
- Flash Point: 261.2°C
- Refractive Index: 1.715
4-Thiazoleethanethioicacid, 2-amino-a-(methoxyimino)-,S-2-pyridinyl ester, (Z)- (9CI) Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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